1-Cyclopentyl-3-(thiophen-2-ylmethyl)thiourea

• IUPAC Name: 1-cyclopentyl-3-(thiophen-2-ylmethyl)thiourea
• InChI: InChI=1S/C11H16N2S2/c14-11(13-9-4-1-2-5-9)12-8-10-6-3-7-15-10/h3,6-7,9H,1-2,4-5,8H2,(H2,12,13,14)
• InChI Key: BIYZGNUBNSNUES-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=S)NCC2=CC=CS2
• Molecular Formula: C11H16N2S2
• Molecular Weight: 240.4 g/mol

Description

1-Cyclopentyl-3-(thiophen-2-ylmethyl)thiourea is an organic compound that features a thiourea group attached to a cyclopentyl ring and a thiophen-2-ylmethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Cyclopentyl-3-(thiophen-2-ylmethyl)thiourea typically involves the reaction of cyclopentylamine with thiophene-2-carbaldehyde to form an intermediate Schiff base, which is then treated with thiourea to yield the final product. The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions to maximize yield and purity, as well as implementing efficient purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

1-Cyclopentyl-3-(thiophen-2-ylmethyl)thiourea can undergo various chemical reactions, including:

Oxidation: The thiourea group can be oxidized to form sulfonyl derivatives.

Reduction: :